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Compound of Interest

Compound Name: FAM-SAMS

Cat. No.: B15542021

This document provides essential safety and logistical procedures for the proper disposal of
FAM-SAMS, a 5-FAM labeled peptide used as a substrate for AMP-activated protein kinase
(AMPK). Adherence to these guidelines is critical for ensuring personnel safety, minimizing
environmental impact, and maintaining regulatory compliance within research and drug
development settings.

Immediate Safety and Handling Precautions

FAM-SAMS should be handled as a hazardous chemical. The following personal protective
equipment (PPE) is mandatory when managing FAM-SAMS waste:

o Eye Protection: Safety glasses with side shields or goggles.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
» Body Protection: A laboratory coat.

All handling of FAM-SAMS waste, particularly where aerosols or dust may be generated,
should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Waste Characterization and Segregation

FAM-SAMS waste is categorized as hazardous chemical waste due to the properties of the 5-
carboxyfluorescein (5-FAM) component. It is imperative to segregate this waste stream from
other laboratory waste.
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Do NOT dispose of FAM-SAMS or its contaminated materials:
e Down the sanitary sewer.
 In regular solid waste trash.

» With biohazardous or radioactive waste unless explicitly approved by your institution's
Environmental Health and Safety (EHS) department.

All materials that have come into contact with FAM-SAMS must be treated as hazardous
waste. This includes:

Unused or expired FAM-SAMS solutions.

Contaminated labware (e.g., pipette tips, vials, tubes).

Contaminated PPE (e.g., gloves, disposable lab coats).

Spill cleanup materials.

Step-by-Step Disposal Protocol

The following procedure outlines the required steps for the safe collection and disposal of FAM-
SAMS waste.

Step 1: Waste Collection

¢ Collect all FAM-SAMS waste in a designated, leak-proof, and chemically compatible
container.

« For liquid waste, do not fill the container beyond 80% capacity to prevent spills and allow for
expansion.

o For solid waste, such as contaminated pipette tips and vials, collect them in a clearly
marked, sealable bag or container.

Step 2: Container Labeling
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The waste container must be clearly and accurately labeled as "Hazardous Waste."

The label must include the full chemical name: "FAM-SAMS (5-FAM labeled SAMS
peptide).”

Indicate the primary hazards associated with the waste.

Ensure the date of waste accumulation is recorded on the label.

Step 3: Storage

o Store the sealed hazardous waste container in a designated and secure satellite
accumulation area within the laboratory.

e Ensure the storage area is away from incompatible materials.

» Adhere to institutional limits for the storage time of hazardous waste, which is often limited to
90 days before off-site disposal[1].

Step 4: Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste container.

o Do not attempt to transport hazardous waste off-site yourself.

Spill Management

In the event of a FAM-SAMS spill:

Alert personnel in the immediate area.

Wear appropriate PPE, including gloves, a lab coat, and eye protection.

Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent pads).

Collect the absorbed material using non-sparking tools and place it into a sealed, labeled
hazardous waste container.
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o Clean the spill area with an appropriate decontaminating solution and wipe it down.

e Dispose of all cleanup materials as hazardous waste.

Quantitative Data Summary

While specific quantitative disposal limits for FAM-SAMS are not established, the following

table summarizes key operational parameters for its waste management.

Parameter Guideline

Citation

Do not fill liquid waste
Waste Container Filling containers beyond 80%

capacity to prevent spills.

[1]

Adhere to institutional limits,
Waste Storage Time often not exceeding 90 days,

before off-site disposal.

[1]

Wear chemical-resistant
_ gloves, a lab coat, and safety
PPE for Disposal i
goggles when handling and

sealing waste containers.

[1]

Ensure the exterior of the
Spill Residue waste container is free of any

chemical residue.

All containers must be clearly

labeled with the contents and
Labeling associated hazards as per

institutional and regulatory

requirements.

[1]

Disposal Workflow Diagram

The following diagram illustrates the proper disposal workflow for FAM-SAMS waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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